2-[2-(4-ethylphenyl)-1H-imidazo[1,2-a]benzimidazol-1-yl]ethanol hydrochloride

• IUPAC Name: 2-[2-(4-ethylphenyl)imidazo[1,2-a]benzimidazol-3-yl]ethanol;hydrochloride
• InChI: InChI=1S/C19H19N3O.ClH/c1-2-14-7-9-15(10-8-14)18-13-22-17-6-4-3-5-16(17)20-19(22)21(18)11-12-23;/h3-10,13,23H,2,11-12H2,1H3;1H
• InChI Key: WFCZLXQIVIUIKD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CN3C4=CC=CC=C4N=C3N2CCO.Cl
• Molecular Formula: C19H20ClN3O
• Molecular Weight: 341.8 g/mol

Description

2-[2-(4-ethylphenyl)-1H-imidazo[1,2-a]benzimidazol-1-yl]ethanol hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations in lab experiments, and future directions for research.

Mechanism of Action

The mechanism of action of 2-[2-(4-ethylphenyl)-1H-imidazo[1,2-a]benzimidazol-1-yl]ethanol hydrochloride involves its interaction with specific enzymes and receptors in the body. This compound has been shown to inhibit the activity of certain kinases and phosphatases, which can affect cellular signaling pathways and lead to changes in gene expression and cell behavior.
Biochemical and Physiological Effects:
Research on 2-[2-(4-ethylphenyl)-1H-imidazo[1,2-a]benzimidazol-1-yl]ethanol hydrochloride has demonstrated a variety of biochemical and physiological effects. This compound has been shown to inhibit the proliferation of cancer cells, reduce inflammation, and modulate the immune response. It has also been shown to have neuroprotective effects and may have potential for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[2-(4-ethylphenyl)-1H-imidazo[1,2-a]benzimidazol-1-yl]ethanol hydrochloride in lab experiments is its ability to selectively inhibit the activity of certain enzymes and receptors. This can allow researchers to study specific signaling pathways and cellular processes. However, limitations include the need for careful dosing and monitoring, as well as potential off-target effects.

Future Directions

There are several future directions for research on 2-[2-(4-ethylphenyl)-1H-imidazo[1,2-a]benzimidazol-1-yl]ethanol hydrochloride. One area of interest is the development of more selective compounds that can target specific enzymes and receptors with greater precision. Another area of research is the exploration of this compound's potential for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound.

Synthesis Methods

The synthesis of 2-[2-(4-ethylphenyl)-1H-imidazo[1,2-a]benzimidazol-1-yl]ethanol hydrochloride involves the reaction of 4-ethylphenylhydrazine with 2-(2-bromoethyl)benzo[d]imidazole in the presence of a base, followed by reduction with sodium borohydride and acidification with hydrochloric acid to obtain the final product.

Scientific Research Applications

Research on 2-[2-(4-ethylphenyl)-1H-imidazo[1,2-a]benzimidazol-1-yl]ethanol hydrochloride has focused on its potential pharmacological properties, particularly its ability to modulate the activity of certain enzymes and receptors. Studies have shown that this compound can inhibit the activity of certain kinases and phosphatases, which may have implications for the treatment of cancer and other diseases.